2-methoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate

Specification

• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-methoxyethyl 4-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)benzoate
• Standard InChI: InChI=1S/C19H19NO6/c1-23-10-11-24-19(22)13-6-8-14(9-7-13)20-18(21)17-12-25-15-4-2-3-5-16(15)26-17/h2-9,17H,10-12H2,1H3,(H,20,21)
• Standard InChI Key: XPZXEKZCTFUMPE-UHFFFAOYSA-N
• SMILES: COCCOC(=O)C1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2
• Canonical SMILES: COCCOC(=O)C1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2

Introduction

Synthesis

The synthesis of 2-methoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate would likely involve several steps, including the preparation of the benzodioxin moiety and its incorporation into the benzoate structure. A general approach might involve:

• Preparation of the Benzodioxin Moiety: This could involve the synthesis of 2,3-dihydro-1,4-benzodioxin from appropriate precursors.

• Formation of the Carbonyl Linkage: The benzodioxin moiety would need to be activated to form a carbonyl group, which could then be coupled to the benzoate derivative.

• Esterification: The final step would involve esterification with methoxyethyl alcohol to form the desired compound.

Potential Applications

While specific applications for 2-methoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate are not documented, compounds with similar structures are often explored for their biological activity or as intermediates in the synthesis of pharmaceuticals.

Data Tables

Given the lack of specific data on this compound, the following table provides a general outline of the types of information that might be relevant for similar compounds:

Property	Description
Chemical Formula	Not specified
Molecular Weight	Not specified
Solubility	Moderate in organic solvents (predicted)
Stability	Sensitive to moisture and light (predicted)
Synthesis Route	Multi-step involving benzodioxin preparation and coupling reactions
Potential Applications	Pharmaceutical intermediates or biological activity studies

Research Findings